Cas no 2241141-26-2 (Tert-butyl N-[2-hydroxy-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]carbamate)

• Product Name: Tert-butyl N-[2-hydroxy-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]carbamate
• CAS No: 2241141-26-2
• MF: C₁₇H₂₆N₂O₅
• MW: 338.398745059967
• CID: 5326725
• Update Time: 2025-11-06

Tert-butyl N-[2-hydroxy-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[2-hydroxy-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]carbamate
• Z3322525239
• tert-butyl N-[4-({[(tert-butoxy)carbonyl]amino}methyl)-2-hydroxyphenyl]carbamate

• Inchi： 1S/C17H26N2O5/c1-16(2,3)23-14(21)18-10-11-7-8-12(13(20)9-11)19-15(22)24-17(4,5)6/h7-9,20H,10H2,1-6H3,(H,18,21)(H,19,22)
• InChI Key： BFBCUGSHQGTREY-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(=C(C=1)O)NC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 439
• XLogP3: 2.6
• Topological Polar Surface Area: 96.9

Additional information on Tert-butyl N-[2-hydroxy-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]carbamate

Recent Advances in the Study of Tert-butyl N-[2-hydroxy-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]carbamate (CAS: 2241141-26-2)

The compound Tert-butyl N-[2-hydroxy-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]carbamate (CAS: 2241141-26-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and tert-butyl functionalities, has shown promising potential in various therapeutic applications, including drug discovery and development. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

Recent studies have focused on the synthetic pathways for Tert-butyl N-[2-hydroxy-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]carbamate, with particular emphasis on optimizing yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These efforts have led to the development of more efficient and scalable synthetic routes, which are critical for large-scale pharmaceutical production.

In addition to its synthesis, the biological activity of Tert-butyl N-[2-hydroxy-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]carbamate has been a focal point of recent investigations. Preliminary in vitro studies have demonstrated its efficacy as a potential inhibitor of specific enzymatic pathways, making it a candidate for the treatment of diseases such as cancer and inflammatory disorders. Furthermore, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been evaluated to assess its suitability for clinical development.

The potential therapeutic applications of this compound are vast. For instance, its role in modulating key signaling pathways has been explored in the context of oncology, where it has shown promise in inhibiting tumor growth and metastasis. Additionally, its anti-inflammatory properties have been investigated for the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. These findings underscore the versatility of Tert-butyl N-[2-hydroxy-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]carbamate as a multifunctional therapeutic agent.

Despite these advancements, challenges remain in the development of this compound. Issues such as solubility, stability, and potential toxicity need to be addressed to ensure its safe and effective use in clinical settings. Ongoing research aims to overcome these hurdles through structural modifications and formulation improvements. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, Tert-butyl N-[2-hydroxy-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]carbamate (CAS: 2241141-26-2) represents a promising candidate in the field of chemical biology and drug development. Its unique structural features and diverse biological activities make it a valuable subject of ongoing research. As studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound holds significant potential for addressing unmet medical needs in various therapeutic areas.